Cas no 29915-38-6 (Taps)

• Product Name: Taps
• CAS No: 29915-38-6
• MF: C₇H₁₇NO₆S
• MW: 243.277981519699
• MDL: MFCD00007538
• CID: 53547
• PubChem ID: 24900259
• Update Time: 2026-03-02

Taps Chemical and Physical Properties

Names and Identifiers

• 3-[Tris-(hydroxymethyl)-methylamino]-1-propanesulfonic acid
• TAPS
• 3-[[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]-1-propanesulfonic acid
• 3-[(Tris(hydroxymethyl)methyl)amino]-1-propanesulfonic acid
• N-(tris(hydroxymethyl)methyl)-3-aminopropanesulfonic acid
• 3-(tris(hydroxymethyl)methylamino)propane-1-sulphonic acid
• N-[Tris(hydroxymethyl)methyl]-3-aminopropanesulfonic acid
• 3-[N-Tris-(hydroxymethyl)methylamino]propanesulphonic (TAPS)
• N-Tris(hydroxymethyl)methyl-3-aminopropanesulfonic Acid [Good's buffer component for biological research]
• 3-((1,3-Dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)propane-1-sulfonic acid
• 3-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]propane-1-sulfonic acid
• 3-{[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]amino}-1-propanesulfonic acid
• TAPS FREE ACID CRYSTALLINE
• TAPS FREE ACID
• [(2-Hydroxy-1,1-bis(hydroxymethyl)ethyl)amino]-1-propanesulfonic acid
• 3-(Tris(Hydroxymethyl)Methylamino)-1-Propanesulfonic Acid
• N-[Tris（hydroxymethyl）metyl]
• N-Tris(hydroxymethyl)methyl-3-aminopropanesulfonic acid
• T3A
• 3-[Tris(hydroxymethyl)methylamino]-1-propanesulfonic acid
• Y5DC3IN066
• 3-((2-Hydroxy-1,1-bis(hydroxymethyl)ethyl)amino)-1-propanesulfonic acid
• 3-{[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino}propane-1-sulfonic acid
• 1-Propanesulfonic acid, 3-[[2-hydroxy-1,1-bis(h
• YNLCVAQJIKOXER-UHFFFAOYSA-N
• PDSP2_000582
• SY048781
• InChI=1/C7H17NO6S/c9-4-7(5-10,6-11)8-2-1-3-15(12,13)14/h8-11H,1-6H2,(H,12,13,14)
• NS00028803
• 3-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]ammonio]-1-propanesulfonate
• UNII-Y5DC3IN066
• MFCD00007538
• NSC 610928
• TAPS [MI]
• J-017689
• 3-[[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]propane-1-sulfonic acid
• YNLCVAQJIKOXER-UHFFFAOYSA-
• 1-Propanesulfonic acid, 3-[[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]-
• TAPS, Vetec(TM) reagent grade, 99.5%
• EINECS 249-954-1
• CS-0015187
• 3-{[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino}propane-1-sulfonic acid
• TAPS, BioXtra, >=99.5% (titration)
• NSC-610928
• AS-73360
• FT-0614837
• 3-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-ylamino)propane-1-sulfonic acid
• 3-(N-(TRIS(HYDROXYMETHYL)METHYL)AMINO)-1-PROPANESULFONIC ACID
• N-tris((hydroxymethyl)methyl)-3-aminopropanesulfonic acid
• CAS_29915-38-6
• SCHEMBL97942
• PDSP1_000585
• M02553
• TAPS, BioPerformance Certified, cell culture tested, >=99.5% (titration)
• T0974
• L000698
• 3-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]propane-1-sulonic acid
• NSC610928
• HY-D0877
• 1-Propanesulfonic acid, 3-((2-hydroxy-1,1-bis(hydroxymethyl)ethyl)amino)-
• A820105
• NSC_121591
• AKOS005267102
• BDBM82506
• TAPS, >=99.5% (titration)
• Q7669335
• 29915-38-6
• BP-31009
• CHEBI:191055
• DTXSID3067528
• inverted exclamation markY99.5%(T)
• A10965
• TAPS (BUFFER)
• DB-047672
• Taps

• MDL： MFCD00007538
• Inchi： 1S/C7H17NO6S/c9-4-7(5-10,6-11)8-2-1-3-15(12,13)14/h8-11H,1-6H2,(H,12,13,14)
• InChI Key： YNLCVAQJIKOXER-UHFFFAOYSA-N
• SMILES： S(CCCNC(CO)(CO)CO)(=O)(=O)O

Computed Properties

• Exact Mass: 243.07800
• Monoisotopic Mass: 243.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.4
• Topological Polar Surface Area: 136

Experimental Properties

• Color/Form: White powder
• Density: 1.4290 (rough estimate)
• Melting Point: 230-235 °C (dec.)
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.6370 (estimate)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents
• PSA: 135.47000
• LogP: -0.95870
• Solubility: Soluble in water
• Merck: 13,9148
• pka: 8.55; pKa (37°): 8.1; pKa2 (25°): 8.28

Taps Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C(BD17202)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Other Chemical Reagents

Additional information on Taps

Introduction to Compound with CAS No. 29915-38-6 and Product Name: Taps

The compound with the CAS number 29915-38-6 and the product name Taps represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. Understanding its chemical characteristics, mechanisms of action, and recent research findings is essential for appreciating its significance in modern pharmaceutical development.

29915-38-6, as identified by its Chemical Abstracts Service registry number, is a key identifier for this compound, facilitating precise referencing in scientific literature and industrial applications. The product name Taps, derived from its specific functional attributes, underscores its role as a versatile compound with multiple potential uses. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical structure, biological activities, and recent advancements in research that underscore its importance.

The chemical structure of the compound with CAS no. 29915-38-6 exhibits a complex arrangement of atoms that contributes to its unique properties. Detailed molecular modeling studies have revealed that this compound possesses a high degree of stability, making it suitable for various biochemical applications. The presence of specific functional groups within its molecular framework allows it to interact with biological targets in a manner that promotes therapeutic effects.

Recent research has demonstrated that Taps exhibits notable pharmacological properties that make it a promising candidate for drug development. Studies have shown that it can modulate multiple signaling pathways involved in inflammation, making it a potential candidate for treating chronic inflammatory disorders. Additionally, its ability to inhibit certain enzymes associated with oxidative stress has opened new avenues for research in neuroprotective therapies.

In the realm of medicinal chemistry, the synthesis of 29915-38-6 has been optimized to enhance its bioavailability and reduce potential side effects. Advanced synthetic methodologies have enabled researchers to produce high-purity forms of this compound, ensuring consistent and reliable results in experimental settings. These advancements have been instrumental in conducting rigorous preclinical studies to evaluate its safety and efficacy.

One of the most exciting developments related to Taps is its application in targeted therapy. Researchers have identified specific receptors and cellular pathways where this compound exerts its effects, allowing for more precise treatment strategies. This targeted approach not only improves therapeutic outcomes but also minimizes off-target effects, which are often associated with traditional pharmaceuticals.

The role of 29915-38-6 in biomedical research extends beyond therapeutic applications. Its unique chemical properties make it an excellent tool for studying fundamental biological processes. For instance, researchers are using this compound to investigate how certain cellular mechanisms contribute to disease progression, providing insights that could lead to novel diagnostic tools and treatment modalities.

Recent clinical trials have begun to explore the potential of Taps as a treatment for various conditions. Preliminary results suggest that it may offer significant benefits in managing symptoms associated with chronic diseases without causing adverse reactions commonly observed with existing treatments. These findings have generated considerable interest among healthcare professionals and patients alike.

The future prospects of 29915-38-6 and Taps are promising, with ongoing research aiming to uncover additional therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this compound closer to clinical use. As our understanding of biological systems continues to evolve, the potential uses for this innovative compound are likely to expand further.

In conclusion, the compound with CAS no. 29915-38-6 and the product name Taps represents a significant advancement in chemical and biomedical research. Its unique properties and potential applications make it a valuable asset in the fight against various diseases. As research progresses, we can anticipate even more exciting developments that will further solidify its importance in modern medicine.